Cas no 71942-37-5 (1-Pyrenebutanamine, hydrochloride)

• Product Name: 1-Pyrenebutanamine, hydrochloride
• CAS No: 71942-37-5
• MF: C₂₀H₂₀ClN
• MW: 309.832504272461
• CID: 1755851
• PubChem ID: 71404551
• Update Time: 2025-04-21

1-Pyrenebutanamine, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenebutanamine, hydrochloride
• 4-pyren-1-ylbutan-1-amine,hydrochloride
• SCHEMBL466396
• 4-(Pyren-1-yl)butan-1-amine--hydrogen chloride (1/1)
• 71942-37-5
• DTXSID10825387

• Inchi： 1S/C20H19N.ClH/c21-13-2-1-4-14-7-8-17-10-9-15-5-3-6-16-11-12-18(14)20(17)19(15)16;/h3,5-12H,1-2,4,13,21H2;1H
• InChI Key： ACHWTJVYVUOQCH-UHFFFAOYSA-N
• SMILES： Cl.NCCCCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

• Exact Mass: 309.1286
• Monoisotopic Mass: 309.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02